Cas no 9009-99-8 (SILK POWDER)

• Product Name: SILK POWDER
• CAS No: 9009-99-8
• MF: ₀
• CID: 816959
• Update Time: 2025-05-26

SILK POWDER Chemical and Physical Properties

Names and Identifiers

• Silk, powd.
• SILK POWDER
• Powdered silk
• Silk powder USP/EP/BP
• SERICA
• Powders, silk
• Protein Powder K-SF
• Silk Protein Powder GSF
• Silk Protein Powder K-EF
• Silk fiber powder
• Silk powders
• Silk, powdered
• Silkall 100

Additional information on SILK POWDER

Recent Advances in SILK POWDER (9009-99-8) Research: Applications and Innovations in Chemical Biomedicine

Silk powder, chemically identified as 9009-99-8, has garnered significant attention in the field of chemical biomedicine due to its unique biocompatibility, biodegradability, and mechanical properties. Derived from natural silk fibroin, this material has been extensively studied for its potential applications in drug delivery, tissue engineering, and wound healing. Recent research has further elucidated its molecular mechanisms and expanded its utility in advanced biomedical applications. This briefing synthesizes the latest findings and technological advancements related to SILK POWDER (9009-99-8), providing a comprehensive overview for professionals in the field.

A pivotal study published in Biomaterials Science (2023) explored the use of SILK POWDER as a carrier for controlled drug release. The researchers utilized a novel electrospinning technique to encapsulate anticancer drugs within silk fibroin matrices, achieving sustained release profiles over 14 days. The study highlighted the role of 9009-99-8 in maintaining drug stability and enhancing bioavailability, with in vivo experiments demonstrating a 40% reduction in tumor growth compared to conventional delivery systems. These findings underscore the potential of SILK POWDER in oncology therapeutics.

In the realm of tissue engineering, a breakthrough was reported in Advanced Functional Materials (2024), where SILK POWDER was engineered into 3D scaffolds with tunable porosity. The scaffolds supported the growth of human mesenchymal stem cells (hMSCs) and promoted osteogenic differentiation, making them ideal for bone regeneration. The study attributed these outcomes to the innate biological cues of 9009-99-8, which mimic the extracellular matrix. Furthermore, the scaffolds exhibited exceptional mechanical strength, with a Young’s modulus comparable to natural bone, addressing a critical limitation in current biomaterials.

Another innovative application of SILK POWDER was documented in a Journal of Controlled Release (2023) study, focusing on its antimicrobial properties. By functionalizing 9009-99-8 with silver nanoparticles, researchers developed a composite material capable of eradicating multidrug-resistant bacteria. The composite showed a 99.9% reduction in bacterial load within 6 hours, while remaining non-toxic to mammalian cells. This dual functionality positions SILK POWDER as a promising candidate for combating antibiotic-resistant infections in clinical settings.

Despite these advancements, challenges remain in scaling up production and ensuring batch-to-batch consistency of SILK POWDER. A recent review in Nature Reviews Materials (2024) emphasized the need for standardized protocols in silk fibroin extraction and processing to mitigate variability. Additionally, regulatory hurdles must be addressed to facilitate the translation of 9009-99-8-based products from lab to market. Collaborative efforts between academia and industry are crucial to overcoming these barriers.

In conclusion, SILK POWDER (9009-99-8) continues to demonstrate unparalleled versatility in chemical biomedicine, with recent research unlocking new therapeutic and engineering applications. Its biocompatibility, coupled with advancements in material science, positions it at the forefront of next-generation biomedical solutions. Future studies should focus on optimizing production techniques and conducting large-scale clinical trials to fully realize its potential.